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Analytical Methods at a Glance

The table below compares common analytical techniques for Lidocaine Hydrochloride, highlighting their

typical sensitivity and scope of application.

Method Key Characteristics
Reported
Linear Range

Reported
LOD/LOQ

Common
Applications

HPLC-UV [1]

[2]

High precision, accuracy,

suitable for biological
and pharmaceutical

matrices [1].

50 - 5,000

ng/mL
(serum) [1];

Up to 10
µg/mL [2]

LOD: 43 ng/mL

(serum) [1];
LOQ: Not

specified in
sources

Therapeutic Drug

Monitoring (TDM),
pharmaceutical QC

[1]

GC-FID [3] [4] Robust, simple sample
prep, effective for

stability studies and
pharmaceutical

formulations [3].

0.1 - 5.0
µg/mL [3] [4]

Not specified in
sources

Pharmaceutical
formulation analysis,

forced degradation
studies [3]
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Method Key Characteristics
Reported
Linear Range

Reported
LOD/LOQ

Common
Applications

TLC-
Densitometry
[2] [5]

Cost-effective, high

throughput for
simultaneous compound

analysis [2] [5].

1.00 - 2.50

µg/spot [5];
Up to 8

mg/mL [2]

LOD: 0.090

µg/spot; LOQ:
0.270 µg/spot

[5]

Simultaneous assay

in combination drugs,
routine QC [5]

Colorimetry
[6]

Simple, rapid; suitable

for on-spot detection and
formulation screening.

0.05 - 0.8

µg/mL [6]

LOD: 0.014

µg/mL; LOQ:
0.045 µg/mL [6]

On-spot screening,

analysis of various
dosage forms [6]

Detailed Experimental Protocol: HPLC-UV for Serum
Analysis

For a practical understanding, here is a detailed protocol for a specific, sensitive HPLC-UV method

developed for determining lidocaine in human serum [1].

Instrumentation & Chromatography

Column: Alltima C18-column (150 × 4.6 mm i.d., 3.5 µm) with a guard cartridge [1].
Mobile Phase: Mixture of acetonitrile and phosphate solution (25 mM KH₂PO₄ - 3 mM sulfuric

acid - 3.6 mM triethylamine) in a ratio of 12:88 (v/v) [1].
Flow Rate: 0.9 mL/min at room temperature [1].

Detection: Wavelength programming: 277 nm for the first 4 minutes (for Internal Standard),
then switched to 210 nm for lidocaine detection [1].

Run Time: <13 minutes [1].
Internal Standard (IS): Procainamide HCl [1].

Sample Preparation (Liquid-Liquid Extraction)

To 0.25 mL of human serum, add 50 µL of IS stock solution and 200 µL of 1 M NaOH [1].

Add 3 mL of diethyl ether, vortex mix for 30 seconds, and centrifuge at 3000 g for 3 minutes
[1].

Transfer the organic (ether) layer to a new tube and evaporate to dryness in vacuo [1].
Reconstitute the dried residue with 150 µL of HPLC-grade water and inject up to 75 µL into the

HPLC system [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8818038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3913387/
https://pubmed.ncbi.nlm.nih.gov/8818038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3913387/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3913387/
https://pubmed.ncbi.nlm.nih.gov/8818038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3913387/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3913387/
https://jddtonline.info/index.php/jddt/article/view/3970
https://jddtonline.info/index.php/jddt/article/view/3970
https://jddtonline.info/index.php/jddt/article/view/3970
https://jddtonline.info/index.php/jddt/article/view/3970
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://www.smolecule.com/products/s651772?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Method Validation Data

Linearity: Excellent linearity (r² > 0.999) over the range of 50–5000 ng/mL [1].
Accuracy & Precision:

Intra-day: Coefficient of variation (CV%) <15% at the lowest concentration (50 ng/mL)
and <12% at higher levels [1].

Inter-day: CV% <15% across validation concentrations [1].
Percent error was less than 9% [1].

Recovery: Mean absolute recoveries were 93.9% at 50 ng/mL and 80.42% at 1000 ng/mL [1].
Sensitivity: The lower limit of quantification (LLOQ) was established at 43 ng/mL in serum [1].

This workflow can be visualized in the following diagram:
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Start Sample Prep

Add Internal Standard
(Procainamide HCl) and 1M NaOH

to 0.25 mL Serum

Add 3 mL Diethyl Ether

Vortex Mix (30 sec)

Centrifuge (3000 g, 3 min)

Transfer Organic Layer

Evaporate to Dryness

Reconstitute with
150 µL HPLC-grade Water

Inject into HPLC
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HPLC Analysis
Mobile Phase: ACN/Phosphate (12:88)

Flow: 0.9 mL/min

UV Detection at 277 nm
(Internal Standard)

Switch Wavelength to 210 nm
(Lidocaine Detection)

At 4 min

Analyze Lidocaine Peak
(< 13 min total run time)

Click to download full resolution via product page

Choosing the Right Method for Your Needs

Selecting an appropriate method depends on your specific analytical requirements.

For maximum sensitivity and bioanalysis: The detailed HPLC-UV method is highly suitable for
quantifying lidocaine in biological fluids like serum for pharmacokinetic studies [1].

For stability-indicating assays and formulation analysis: GC-FID has been proven robust for
analyzing pharmaceutical formulations (creams, injections) and conducting forced degradation

studies to identify impurities [3].
For rapid, cost-effective quality control: TLC-Densitometry offers an excellent alternative for the

routine analysis of lidocaine in combination pharmaceutical products, providing reliable results with
lower operational costs [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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